molecular formula C13H12N2O3 B8510337 Ethyl 2-oxo-2-(quinolin-2-ylamino)acetate

Ethyl 2-oxo-2-(quinolin-2-ylamino)acetate

Cat. No.: B8510337
M. Wt: 244.25 g/mol
InChI Key: JWQZOZJXDHSDLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-oxo-2-(quinolin-2-ylamino)acetate is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12N2O3

Molecular Weight

244.25 g/mol

IUPAC Name

ethyl 2-oxo-2-(quinolin-2-ylamino)acetate

InChI

InChI=1S/C13H12N2O3/c1-2-18-13(17)12(16)15-11-8-7-9-5-3-4-6-10(9)14-11/h3-8H,2H2,1H3,(H,14,15,16)

InChI Key

JWQZOZJXDHSDLV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)NC1=NC2=CC=CC=C2C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of quinolin-2-amine (200 mg, 1.4 mmol) and triethylamine (210 mg, 2.1 mmol) in dichloromethane (10 mL) was added dropwise ethyl 2-chloro-2-oxoacetate (227 mg, 1.67 mmol). After stirring for 1 hour at room temperature, the reaction was quenched with water (50 mL) and extracted with ethyl acetate (3×50 mL). The combined organic layers were dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum to give a residue, which was purified by silica gel column chromatography using 1% ethyl acetate in petroleum ether to afford ethyl 2-oxo-2-(quinolin-2-ylamino)acetate as yellow solid (210 mg, 62%). (ES, m/z): [M+H]+ 245.1; 1H NMR (400 MHz, CDCl3): δ 9.65 (br s, 1H), 8.44 (d, J=8.8 Hz, 1H), 8.24 (d, J=8.8 Hz, 1H), 7.90 (d, J=8.4 Hz, 1H), 7.82 (d, J=8.0 Hz, 1H), 7.74-7.69 (m, 1H), 7.53-7.49 (m, 1H), 4.46 (q, J=7.2 Hz, 2H), 1.46 (t, J=7.2 Hz, 3H).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
210 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
227 mg
Type
reactant
Reaction Step Two

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